![molecular formula C23H18ClNO5S B2877764 [4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone CAS No. 1114886-44-0](/img/structure/B2877764.png)
[4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone
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Overview
Description
The compound Ethanone, 1-(3-chloro-4-methoxyphenyl)-
is a related compound with the formula C9H9ClO2
and a molecular weight of 184.620
. Another related compound is 3'-Chloro-4'-methoxyacetophenone
.
Synthesis Analysis
A one-pot synthesis of a tetra-substituted imidazole,4-chloro-2-(1-(4-methoxyphenyl)-4,5-diphenyl-1H-imidazol-2-yl)phenol (HL)
, is reported by the reaction of benzil, 5-bromosalicylaldehyde, ammonium acetate, and anisidine . Molecular Structure Analysis
The molecular structure ofEthanone, 1-(3-chloro-4-methoxyphenyl)-
can be viewed using Java or Javascript . The same applies to 3'-Chloro-4'-methoxyacetophenone
. Physical And Chemical Properties Analysis
The molecular formula ofEthanone, 1-(3-chloro-4-methoxyphenyl)-
is C9H9ClO2
and it has a molecular weight of 184.620
. The same applies to 3'-Chloro-4'-methoxyacetophenone
.
Scientific Research Applications
Pharmaceutical Research
This compound may serve as a precursor in the synthesis of pharmaceuticals. Its structural similarity to known bioactive compounds suggests potential neuroprotective and anti-neuroinflammatory properties. It could be investigated for its efficacy in treating neurodegenerative diseases or reducing inflammation in the central nervous system .
Environmental Science
Researchers could explore the use of this compound in environmental science, particularly in the detection of trace elements or pollutants. Its chemical properties might make it suitable for use in sensors that detect the presence of heavy metals in water sources .
Cancer Research
Given the structural features that resemble other chalcone derivatives, this compound might be investigated for its anticancer properties. It could play a role in the inhibition of cancer cell growth or as a part of targeted drug delivery systems .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with various proteins and enzymes, influencing their function .
Mode of Action
This could result in alterations to cellular processes, potentially leading to the observed effects .
Biochemical Pathways
Compounds with similar structures have been found to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
A related compound has been found to have a high probability of human intestinal absorption and blood-brain barrier penetration .
Result of Action
It’s likely that its interaction with its targets leads to changes in cellular processes, potentially resulting in the observed effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other compounds can affect its stability and how effectively it interacts with its targets .
properties
IUPAC Name |
[4-(3-chloro-4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClNO5S/c1-29-17-10-7-15(8-11-17)23(26)22-14-25(16-9-12-20(30-2)18(24)13-16)19-5-3-4-6-21(19)31(22,27)28/h3-14H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBJJLZVGXYNFQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=C(C=C4)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methoxyphenyl)methanone |
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